Cas no 56527-33-4 (Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-)

• Product Name: Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-
• CAS No: 56527-33-4
• MF: C₁₇H₁₈N₆O₅
• MW: 386.36202287674
• CID: 348584
• PubChem ID: 44450940
• Update Time: 2025-04-19

Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-N-[(4-nitrophenyl)methyl]-
• (2R,3S,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylamino]purin-9-yl]oxolan-3-ol
• BDBM50411998
• (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-((4-nitrobenzyl)amino)-9H-purin-9-yl)tetrahydrofuran-3-ol
• (2R,3S,5R)-2-(hydroxymethyl)-5-(6-{[(4-nitrophenyl)methyl]amino}-9H-purin-9-yl)oxolan-3-ol
• DTXSID70659165
• 56527-33-4
• 2'-Deoxy-N-[(4-nitrophenyl)methyl]adenosine
• CHEMBL265689

• Inchi： 1S/C17H18N6O5/c24-7-13-12(25)5-14(28-13)22-9-21-15-16(19-8-20-17(15)22)18-6-10-1-3-11(4-2-10)23(26)27/h1-4,8-9,12-14,24-25H,5-7H2,(H,18,19,20)/t12-,13+,14+/m0/s1
• InChI Key： QLQLOKAYYQYREM-BFHYXJOUSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 386.13404
• Monoisotopic Mass: 386.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 151A^2

Experimental Properties

• PSA: 148.46